N-(4-isopropylbenzo[d]thiazol-2-yl)-5-methyl-N-((tetrahydrofuran-2-yl)methyl)isoxazole-3-carboxamide

• IUPAC Name: 5-methyl-N-(oxolan-2-ylmethyl)-N-(4-propan-2-yl-1,3-benzothiazol-2-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C20H23N3O3S/c1-12(2)15-7-4-8-17-18(15)21-20(27-17)23(11-14-6-5-9-25-14)19(24)16-10-13(3)26-22-16/h4,7-8,10,12,14H,5-6,9,11H2,1-3H3
• InChI Key: NNBLHYIRHNUAJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N(CC2CCCO2)C3=NC4=C(C=CC=C4S3)C(C)C
• Molecular Formula: C20H23N3O3S
• Molecular Weight: 385.5 g/mol
• CAS No.: 946304-85-4

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a thiazole ring, an isoxazole ring, and a tetrahydrofuran ring. Thiazoles are heterocyclic compounds that have been associated with diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The isoxazole ring is a five-membered heterocyclic compound containing an oxygen atom and a nitrogen atom. The tetrahydrofuran ring is a five-membered ring containing an oxygen atom.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in it. For instance, the thiazole ring can undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Thiazole derivatives have been found to exhibit a wide range of biological activities, and their mechanisms of action can vary widely.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and biological activity. Some thiazole derivatives have been found to be safe anti-inflammatory agents.

Future Directions

Future research could focus on further exploring the biological activities of this compound and developing new synthetic methods for its preparation. The structure-activity relationships of thiazole derivatives could also be investigated to design more potent and selective drugs.